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Compound of Interest

Compound Name: (+/-)-Jasmonic acid

Cat. No.: B3028552

Technical Support Center: (+/-)-Jasmonic Acid

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and proper storage conditions for (+/-)-
Jasmonic acid.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended storage temperature for (+/-)-Jasmonic acid?

Al: For long-term stability, (+/-)-Jasmonic acid should be stored at -20°C.[1][2][3] Some
suppliers recommend storage at 2 - 8°C for the solid form.[4]

Q2: How should I store (+/-)-Jasmonic acid once it is dissolved in a solvent?

A2: If dissolved in an organic solvent such as ethanol, DMSO, or dimethyl formamide (DMF),
the solution should be stored at -20°C for optimal stability, which can be maintained for at least
two years.[1][3] Aqueous solutions of jasmonic acid are not recommended for storage for more
than one day.[1][2]

Q3: What is the appearance of (+/-)-Jasmonic acid?

A3: (+I-)-Jasmonic acid is a clear, colorless to very light yellow oily liquid that adheres to the
surface of the vial.[5]
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Q4: Is (+/-)-Jasmonic acid stable at room temperature?

A4: While short-term shipping may occur at room temperature, long-term storage at room
temperature is not recommended as it can lead to degradation.[3] For optimal stability, it should
be stored at -20°C.[1][2][3]

Q5: What solvents can | use to dissolve (+/-)-Jasmonic acid?

A5: (+/-)-Jasmonic acid is soluble in organic solvents such as ethanol, DMSO, and dimethyl
formamide (DMF).[1][2] It is sparingly soluble in aqueous buffers like PBS (pH 7.2).[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Inconsistent experimental

results

Degradation of Jasmonic acid

due to improper storage.

Ensure the stock solution is
stored at -20°C and that
aqueous solutions are freshly
prepared before each

experiment.[1][2]

Contamination of the stock

solution.

Use sterile techniques when
handling the compound and its

solutions.

Precipitate forms in aqueous

solution

Low solubility of Jasmonic acid

in aqueous buffers.

The solubility in PBS (pH 7.2)
is approximately 3 mg/ml.[1]
Do not exceed this
concentration. If a higher
concentration is needed,
consider using a co-solvent,
but be mindful of its potential

effects on the experiment.

Change in color of the solution

Potential degradation or

contamination.

Discard the solution and
prepare a fresh one from a

properly stored stock.

No biological activity observed

Inactive compound due to

degradation.

Verify the storage conditions
and age of the stock solution.
If in doubt, use a fresh vial of

Jasmonic acid.

Incorrect solvent or pH for the

experiment.

Ensure the final concentration
of the organic solvent is not
inhibitory to the biological
system and that the pH of the
aqueous solution is

appropriate.[1]

Data Presentation

Table 1: Recommended Storage Conditions for (+/-)-Jasmonic Acid
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Storage .
Form Reported Stability Source
Temperature
Neat Oil / Solid -20°C > 2 years [11[3]
2-8°C Not specified [4]
Solution in Ethanol -20°C > 2 years [1]
Solution in DMSO / B
-20°C Not specified [1][2]
DMF
Aqueous Solution Not Recommended Not stable for more (2]
(e.g., PBS) for Storage than one day

Table 2: Solubility of (+/-)-Jasmonic Acid

Solvent Approximate Solubility Source
Dimethyl formamide (DMF) ~25 mg/ml [1]
Dimethyl sulfoxide (DMSO) ~16 mg/ml [1]
Ethanol ~30 mg/mi [2]
PBS (pH 7.2) ~3 mg/mi [1]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution
 Allow the vial of (+/-)-Jasmonic acid to equilibrate to room temperature before opening.

e Under a sterile hood, dissolve the neat oil in an appropriate organic solvent such as ethanol,
DMSO, or DMF. For example, to prepare a 10 mg/ml stock solution, add 1 ml of solvent to 10
mg of Jasmonic acid.

» Vortex briefly to ensure complete dissolution.

» Store the stock solution in a tightly sealed vial at -20°C.
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Protocol 2: Preparation of an Aqueous Working Solution

Thaw the stock solution at room temperature.

o To minimize the effects of the organic solvent, evaporate the solvent from a required aliquot
of the stock solution under a gentle stream of nitrogen gas.[1]

e Immediately dissolve the resulting neat oil in the desired aqueous buffer (e.g., PBS, pH 7.2).

[1]

 Alternatively, for experiments where a small amount of organic solvent is tolerable, perform
serial dilutions of the stock solution into the aqueous buffer.

o Ensure the final concentration of the organic solvent is insignificant to avoid physiological
effects.[1]

o Use the freshly prepared aqueous solution immediately and do not store it for more than one
day.[1][Z]

Visualizations
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Troubleshooting Jasmonic Acid Experiments
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Caption: Troubleshooting workflow for experiments involving (+/-)-Jasmonic acid.
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Caption: A simplified overview of the jasmonate signaling pathway in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stability and proper storage conditions for (+/-)-
Jasmonic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028552#stability-and-proper-storage-conditions-for-
jasmonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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